Cas no 68443-43-6 (Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate)

Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate structure
68443-43-6 structure
Product Name:Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate
CAS No:68443-43-6
MF:C46H66O10
MW:779.010255336761
CID:970685
PubChem ID:109377
Update Time:2024-03-01

Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate Chemical and Physical Properties

Names and Identifiers

    • didecyl 2-ethyl-2-[[(2-methyl-1-oxoallyl)oxy]methyl]propane-1,3-diylphthalate
    • 2-O-[2-[(2-decoxycarbonylbenzoyl)oxymethyl]-2-(2-methylprop-2-enoyloxymethyl)butyl] 1-O-decyl benzene-1,2-dicarboxylate
    • 1,2-Benzenedicarboxylic acid, 1,1'-(2-ethyl-2-(((2-methyl-1-oxo-2-propen-1-yl)oxy)methyl)-1,3-propanediyl) 2,2'-didecyl ester
    • 1,2-Benzenedicarboxylic acid, 2-ethyl-2-(((2-methyl-1-oxo-2-propenyl)oxy)methyl)-1,3-propanediyl didecyl ester
    • decyl 2-[({2-[(decyloxy)carbonyl]benzoyl}oxy)methyl]-2-{[(2-methylacryloyl)oxy]methyl}butyl benzene-1,2-dicarboxylate
    • Didecyl 2-ethyl-2-(((2-methyl-1-oxoallyl)oxy)methyl)propane-1,3-diylphthalate
    • 1,2-Benzenedicarboxylic acid, 2-ethyl-2-[[(2-methyl-1-oxo-2-propenyl)oxy]methyl]-1,3-propanediyl didecyl ester
    • 1,2-Benzenedicarboxylic acid, 1,1'-[2-ethyl-2-[[(2-methyl-1-oxo-2-propen-1-yl)oxy]methyl]-1,3-propanediyl] 2,2'-didecyl ester
    • Inchi: 1S/C46H66O10/c1-6-9-11-13-15-17-19-25-31-52-42(48)37-27-21-23-29-39(37)44(50)55-34-46(8-3,33-54-41(47)36(4)5)35-56-45(51)40-30-24-22-28-38(40)43(49)53-32-26-20-18-16-14-12-10-7-2/h21-24,27-30H,4,6-20,25-26,31-35H2,1-3,5H3
    • InChI Key: XLWCDUFQDYZSAZ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCC)=O)CC(COC(C(=C)C)=O)(COC(C1C=CC=CC=1C(=O)OCCCCCCCCCC)=O)CC

Computed Properties

  • Exact Mass: 778.46559830g/mol
  • Monoisotopic Mass: 778.46559830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 35
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.9
  • Topological Polar Surface Area: 132
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